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Compound of Interest

Compound Name:
2-Amino-2-cyclopropylpropanoic

acid

Cat. No.: B1267573 Get Quote

Technical Guide: 2-Amino-2-
cyclopropylpropanoic Acid
This technical guide provides a comprehensive overview of 2-Amino-2-cyclopropylpropanoic
acid, a non-proteinogenic amino acid of interest to researchers, scientists, and professionals in

drug development. This document details its chemical identifiers, and while specific

experimental protocols and biological pathways for this exact molecule are not extensively

publicly documented, this guide presents a logical workflow for its potential characterization.

Core Chemical Data
The foundational data for 2-Amino-2-cyclopropylpropanoic acid is summarized below,

providing key identifiers for this compound.

Chemical Identifier Summary
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Identifier Value Source

CAS Number 5687-72-9 [1]

IUPAC Name
2-amino-2-

cyclopropylpropanoic acid

Alternate Name 2-cyclopropylalanine [1]

Molecular Formula C6H11NO2

Canonical SMILES C1CC1C(C(=O)O)N [1]

InChIKey
VRFYYCFVOBCXDL-

UHFFFAOYSA-N
[1]

Note: The CAS number for the (S)-enantiomer, (2S)-2-amino-2-cyclopropylpropanoic acid,

is 1130070-43-7.

Experimental Design and Workflow
While specific, detailed experimental protocols for 2-Amino-2-cyclopropylpropanoic acid are

not readily available in the public domain, a standard workflow for its synthesis and

characterization can be proposed. The following diagram illustrates a logical experimental

progression for researchers investigating this molecule.
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General Experimental Workflow for 2-Amino-2-cyclopropylpropanoic Acid
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Caption: A generalized workflow for the synthesis, purification, and characterization of novel

amino acids like 2-Amino-2-cyclopropylpropanoic acid.

Potential Signaling Pathway Investigation
Given the structural similarity of 2-Amino-2-cyclopropylpropanoic acid to other amino acids,

a primary area of investigation would be its interaction with metabolic and signaling pathways

where amino acids play a crucial role. The following diagram outlines a hypothetical signaling

pathway that could be investigated for potential modulation by this compound.
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Hypothetical Signaling Pathway Interaction
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Caption: A potential signaling pathway that could be influenced by 2-Amino-2-
cyclopropylpropanoic acid, starting from interaction with cell surface receptors or

transporters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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